2-(Methyldithio)pyridine-N-oxide

• Molecular Formula: C6H7NOS2
• Molecular Weight: 173.3 g/mol
• IUPAC Name: 2-(methyldisulfanyl)-1-oxidopyridin-1-ium
• InChI: InChI=1S/C6H7NOS2/c1-9-10-6-4-2-3-5-7(6)8/h2-5H,1H3
• InChI Key: XKLCDAACRKRTLY-UHFFFAOYSA-N
• Canonical SMILES: CSSC1=CC=CC=[N+]1[O-]
• synonyms: 2-(methyldithio)pyridine-N-oxide

Description

2-(methyldithio)pyridine-N-oxide is a pyridine alkaloid that is pyridine N-oxide substituted by a methyldisulfanyl group at position 2. Isolated from Allium stipitatum, it exhibits antibacterial activity. It has a role as a metabolite and an antibacterial agent. It is a member of pyridine N-oxides, an organic disulfide and a pyridine alkaloid. It derives from a pyridine N-oxide.

Scientific Research Applications

Antibacterial and Anticancer Activity

• 2-(Methyldithio)pyridine-N-oxide, isolated from Allium stipitatum, has shown promising results as an antibacterial agent against Mycobacterium and methicillin-resistant Staphylococcus aureus, including multidrug-resistant variants. The compound exhibited minimum inhibitory concentrations (MICs) ranging from 0.5-8 microg/mL. It also displayed significant antiproliferative activity against human cancer cell lines, indicating its potential as an anticancer agent. Additionally, it interferes with fatty acid biosynthesis and affects the thioredoxin system and heat shock protein production in cells (O'Donnell et al., 2009).

Catalysis and Synthesis

• 2-(Methyldithio)pyridine-N-oxide has been utilized in regioselective catalytic direct arylation of pyridine N-oxides, demonstrating its importance in organic synthesis. This method is particularly efficient with a range of aryl bromides, serving as an alternative to more challenging 2-metallapyridines in palladium-catalyzed cross-coupling reactions (Campeau et al., 2005).

Coordination Chemistry

• Research on pyridine and 2-picolinic acid N-oxides has shown that they can form discrete and polymeric complexes with CuCl2 and Cu(NO3)2. These studies are crucial in understanding the coordination geometry of copper(II) in such complexes and highlight the role of 2-(Methyldithio)pyridine-N-oxide in coordination chemistry (Beyeh & Puttreddy, 2015).

Biotechnological Applications

• Biotechnological applications of pyridine N-oxides, including 2-(Methyldithio)pyridine-N-oxide, have been explored in the context of oxyfunctionalization using Burkholderia sp. MAK1. These studies are significant for the preparation of hydroxylated pyridines, which are valuable intermediates in pharmaceutical and chemical industries (Stankevičiūtė et al., 2016).

Electrochemistry

• The electrochemical behavior of pyridine N-oxides, including 2-(Methyldithio)pyridine-N-oxide, has been studied to understand their reduction waves and kinetic currents. This research provides insights into the electrochemical properties of these compounds, which is essential for their applications in various electrochemical processes (Kubota & Miyazaki, 1962).

NMR Spectroscopy

• Nuclear Magnetic Resonance (NMR) studies of pyridine-N-oxide and its isotopically labelled derivatives have been conducted to determine spectroscopic constants. These studies are crucial for understanding the molecular structure and dynamics of pyridine N-oxides (Wamsler et al., 1978).

Inorganic Chemistry

• The coordination properties of pyridine N-oxide with various acceptors have been extensively studied, shedding light on its donor characteristics in complex formation with transition metals. This research is significant for the development of new inorganic compounds and catalysts (Quagliano et al., 1961).